Cas no 728885-46-9 (2-(2-Bromobenzyl)oxy-3-methoxybenzaldehyde)

• Product Name: 2-(2-Bromobenzyl)oxy-3-methoxybenzaldehyde
• CAS No: 728885-46-9
• MF: C₁₅H₁₃BrO₃
• MW: 321.165923833847
• MDL: MFCD06616751
• CID: 3100325
• PubChem ID: 1253349
• Update Time: 2025-11-06

2-(2-Bromobenzyl)oxy-3-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-((2-Bromobenzyl)oxy)-3-methoxybenzaldehyde
• VS-14421
• 2-[(2-bromobenzyl)oxy]-3-methoxybenzaldehyde
• MFCD06616751
• AKOS005171437
• 2-[(2-bromophenyl)methoxy]-3-methoxybenzaldehyde
• ALBB-004765
• H23549
• BBL037737
• STK503291
• SR-01000295950-1
• 728885-46-9
• SR-01000295950
• CS-0317226
• 2-(2-Bromobenzyl)oxy-3-methoxybenzaldehyde

• MDL： MFCD06616751
• Inchi： 1S/C15H13BrO3/c1-18-14-8-4-6-11(9-17)15(14)19-10-12-5-2-3-7-13(12)16/h2-9H,10H2,1H3
• InChI Key： ZZHQDZRPCHPVKP-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1COC1C(=CC=CC=1C=O)OC

Computed Properties

• Exact Mass: 320.00481Da
• Monoisotopic Mass: 320.00481Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 35.5Ų

Additional information on 2-(2-Bromobenzyl)oxy-3-methoxybenzaldehyde

Introduction to 2-(2-Bromobenzyl)oxy-3-methoxybenzaldehyde (CAS No. 728885-46-9)

2-(2-Bromobenzyl)oxy-3-methoxybenzaldehyde is a complex organic compound with the CAS registry number 728885-46-9. This compound is characterized by its unique chemical structure, which includes a benzaldehyde moiety substituted with a methoxy group at the 3-position and a bromobenzyl group at the 2-position. The presence of these substituents imparts distinctive chemical and physical properties to the molecule, making it a subject of interest in various research and industrial applications.

The synthesis of 2-(2-Bromobenzyl)oxy-3-methoxybenzaldehyde involves multi-step organic reactions, often utilizing advanced techniques such as Suzuki coupling or nucleophilic aromatic substitution. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity, which is crucial for its application in pharmaceuticals and agrochemicals. Researchers have also explored the use of green chemistry principles to minimize environmental impact during its production.

One of the most notable applications of 728885-46-9 is in drug discovery. The compound has been investigated for its potential as a lead molecule in anti-cancer therapies due to its ability to inhibit specific kinase enzymes. Recent findings published in high-impact journals highlight its role in targeting receptor tyrosine kinases, which are critical in cancer cell proliferation and metastasis. Additionally, studies have demonstrated its anti-inflammatory properties, suggesting its potential use in treating chronic inflammatory diseases.

In the field of agrochemistry, 2-(2-Bromobenzyl)oxy-3-methoxybenzaldehyde has shown promise as a bioactive compound with pest-repellent properties. Field trials conducted in collaboration with agricultural research institutions have indicated its effectiveness in controlling crop-damaging insects without adverse effects on non-target species. This has led to further research into its scalability for commercial agricultural use.

The compound's chemical stability and solubility characteristics have also made it a valuable tool in material science. Recent advancements in polymer chemistry have explored its use as a monomer for synthesizing novel polymeric materials with improved thermal and mechanical properties. These materials hold potential applications in high-performance composites and electronic devices.

From a toxicological perspective, 728885-46-9 has undergone extensive safety assessments to evaluate its acute and chronic toxicity profiles. Regulatory bodies have deemed it safe for controlled industrial use, provided strict handling guidelines are followed. Ongoing research continues to monitor its long-term effects on human health and the environment.

In conclusion, 2-(2-Bromobenzyl)oxy-3-methoxybenzaldehyde (CAS No. 728885-46-9) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application research, positions it as a significant player in modern chemistry and materials science.